Cas no 71750-79-3 (Polysiloxanes,3-[(2-aminoethyl)amino]propyl Me, di-Me)
The compound Polysiloxanes, 3-[(2-aminoethyl)amino]propyl Me, di-Me is a functionalized silicone polymer featuring aminoalkyl side chains. Its structure combines the thermal stability and flexibility of polysiloxanes with the reactivity of primary and secondary amine groups. This dual functionality enhances compatibility with organic matrices, making it useful as a surface modifier, adhesion promoter, or crosslinking agent. The presence of methyl groups along the backbone improves hydrophobicity and chemical resistance. Applications include coatings, adhesives, and elastomers, where improved mechanical properties and interfacial bonding are required. The amine groups also enable further chemical modifications, broadening its utility in specialty formulations.
![Polysiloxanes,3-[(2-aminoethyl)amino]propyl Me, di-Me structure](https://www.kuujia.com/scimg/cas/71750-79-3x500.png)
71750-79-3 structure
Product name:Polysiloxanes,3-[(2-aminoethyl)amino]propyl Me, di-Me
Polysiloxanes,3-[(2-aminoethyl)amino]propyl Me, di-Me Chemical and Physical Properties
Names and Identifiers
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- Polysiloxanes,3-[(2-aminoethyl)amino]propyl Me, di-Me
- Aminoethylaminopropylmethoxysiloxane-dimethylsiloxane copolymer
- AMINOETHYLAMINOPROPYLMETHYLSILOXANE - DIMETHYLSILOXANE COPOLYMER
- (2-4% AMINOETHYLAMINOPROPYLMETHYLSILOXANE) - DIMETHYLSILOXANE COPOLYMER, 900-1,200 cSt
- (18-24% AMINOETHYLAMINOPROPYLMETHYLSILOXANE) - DIMETHYLSILOXANE COPOLYMER, 300-500 cSt
- MFCD00240605
- 71750-79-3
- 3,3,5,5-tetramethyl-2,4-dioxa-9-aza-3,5-disilaundecan-11-amine
- IXIWCCKYXTXUPW-UHFFFAOYSA-N
- SCHEMBL13609007
- MFCD29067241
- N'-[3-[[methoxy(dimethyl)silyl]oxy-dimethylsilyl]propyl]ethane-1,2-diamine
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- MDL： MFCD00240605
- Inchi： InChI=1S/C10H28N2O2Si2/c1-13-16(4,5)14-15(2,3)10-6-8-12-9-7-11/h12H,6-11H2,1-5H3
- InChI Key： IXIWCCKYXTXUPW-UHFFFAOYSA-N
- SMILES： CO[Si](C)(C)O[Si](C)(C)CCCNCCN
Computed Properties
- Exact Mass: 264.16893121g/mol
- Monoisotopic Mass: 264.16893121g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 9
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.5Ų
Experimental Properties
- Density: 0,98 g/cm3
- Melting Point: <-60°C
- Boiling Point: >250°C
- Flash Point: >150°C
- Refractive Index: 1.407
Polysiloxanes,3-[(2-aminoethyl)amino]propyl Me, di-Me Security Information
- Hazardous Material transportation number：2810
- TSCA：Yes
- HazardClass：6.1(b)
- PackingGroup：III
Polysiloxanes,3-[(2-aminoethyl)amino]propyl Me, di-Me Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A934134-500g |
(18-24% AMINOETHYLAMINOPROPYLMETHYLSILOXANE) - DIMETHYLSILOXANE COPOLYMER |
71750-79-3 | viscosity 300-500\xa0cSt（25 ?C） | 500g |
￥5,661.00 | 2022-10-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A934134-100g |
(18-24% AMINOETHYLAMINOPROPYLMETHYLSILOXANE) - DIMETHYLSILOXANE COPOLYMER |
71750-79-3 | viscosity 300-500\xa0cSt（25 ?C） | 100g |
￥2,475.00 | 2022-10-10 | |
| abcr | AB116668-1kg |
(2-4% Aminoethylaminopropylmethylsiloxane) - dimethylsiloxane copolymer, viscosity 900-1200 cSt.; . |
71750-79-3 | 1kg |
€245.00 | 2025-02-19 | ||
| abcr | AB116668-3 kg |
(2-4% Aminoethylaminopropylmethylsiloxane) - dimethylsiloxane copolymer, viscosity 900-1200 cSt.; . |
71750-79-3 | 3 kg |
€309.40 | 2023-07-20 | ||
| abcr | AB116668-100 g |
(2-4% Aminoethylaminopropylmethylsiloxane) - dimethylsiloxane copolymer, viscosity 900-1200 cSt.; . |
71750-79-3 | 100 g |
€44.20 | 2023-07-20 | ||
| abcr | AB116668-3kg |
(2-4% Aminoethylaminopropylmethylsiloxane) - dimethylsiloxane copolymer, viscosity 900-1200 cSt.; . |
71750-79-3 | 3kg |
€610.00 | 2025-02-19 | ||
| abcr | AB116668-100g |
(2-4% Aminoethylaminopropylmethylsiloxane) - dimethylsiloxane copolymer, viscosity 900-1200 cSt.; . |
71750-79-3 | 100g |
€52.00 | 2025-02-19 | ||
| A2B Chem LLC | AH16114-3kg |
AMINOETHYLAMINOPROPYLMETHYLSILOXANE - DIMETHYLSILOXANE COPOLYMER |
71750-79-3 | 3kg |
$982.00 | 2024-04-19 |
Polysiloxanes,3-[(2-aminoethyl)amino]propyl Me, di-Me Related Literature
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Kiyomi Ohmori,Youhei Sato,Daisuke Nakajima,Shiho Kageyama,Fujio Shiraishi,Teruhisa Fujimaki,Sumio Goto Environ. Sci.: Processes Impacts, 2013,15, 1031-1040
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Yuan Liu,Guohua Xie,Kailong Wu,Zhenghui Luo,Tao Zhou,Xuan Zeng,Jie Yu,Shaolong Gong J. Mater. Chem. C, 2016,4, 4402-4407
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Ajesh P. Thomas,L. Palanikumar,M. T. Jeena,Kibeom Kim,Ja-Hyoung Ryu Chem. Sci., 2017,8, 8351-8356
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Gilles Clavier,Rachel Méallet-Renault,Fabien Miomandre,Jie Tang New J. Chem., 2011,35, 1678-1682
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:71750-79-3)Polysiloxanes,3-[(2-aminoethyl)amino]propyl Me, di-Me
Purity:99%
Quantity:3kg
Price ($):361.0